Cas no 102020-26-8 (Dodecanethioic acid, S-(4-methylphenyl) ester)
102020-26-8 structure
Product name:Dodecanethioic acid, S-(4-methylphenyl) ester
CAS No:102020-26-8
MF:C19H30OS
MW:306.50590467453
CID:1131568
Dodecanethioic acid, S-(4-methylphenyl) ester Chemical and Physical Properties
Names and Identifiers
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- Dodecanethioic acid, S-(4-methylphenyl) ester
- dodecanethioic acid S-p-tolyl ester
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- Inchi： 1S/C19H30OS/c1-3-4-5-6-7-8-9-10-11-12-19(20)21-18-15-13-17(2)14-16-18/h13-16H,3-12H2,1-2H3
- InChI Key： MAAFTIJVUBLBOL-UHFFFAOYSA-N
- SMILES： C(SC1=CC=C(C)C=C1)(=O)CCCCCCCCCCC
Computed Properties
- Exact Mass: 306.2019
Experimental Properties
- Density: 0.97±0.1 g/cm3(Predicted)
- Boiling Point: 411.2±24.0 °C(Predicted)
- PSA: 17.07
Dodecanethioic acid, S-(4-methylphenyl) ester Related Literature
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Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
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Christof Geßner,Dmytro Denysenko,Björn Bredenkötter,Fabienne Gschwind,Katharina M. Fromm,Wojciech Nitek,Elias Klemm,Dirk Volkmer Dalton Trans., 2013,42, 6909-6921
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Jin Wang,XueQiong Su,PengXiang Zhao,DongWen Gao,RuiXiang Chen,Li Wang Anal. Methods, 2021,13, 5509-5515
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Jacek Lipkowski Phys. Chem. Chem. Phys., 2010,12, 13874-13887
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Mengmeng Lan,Guodong Cui,Hongwei Zhang Org. Chem. Front., 2019,6, 3566-3574
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